Cas no 1805701-29-4 (1-Bromo-3-(3-fluoro-4-hydroxyphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-fluoro-4-hydroxyphenyl)propan-2-one
• CAS No: 1805701-29-4
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• CID: 4792789
• Update Time: 2025-06-07

1-Bromo-3-(3-fluoro-4-hydroxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-fluoro-4-hydroxyphenyl)propan-2-one

• Inchi： 1S/C9H8BrFO2/c10-5-7(12)3-6-1-2-9(13)8(11)4-6/h1-2,4,13H,3,5H2
• InChI Key： SJSJYQVYKDOFER-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=C(C=1)F)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-3-(3-fluoro-4-hydroxyphenyl)propan-2-one

Introduction to 1-Bromo-3-(3-fluoro-4-hydroxyphenyl)propan-2-one (CAS No. 1805701-29-4)

1-Bromo-3-(3-fluoro-4-hydroxyphenyl)propan-2-one, identified by its Chemical Abstracts Service (CAS) number 1805701-29-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a brominated ketone moiety linked to a fluorinated and hydroxylated aromatic ring, has garnered attention due to its structural features and potential biological activities. The presence of both bromine and fluorine substituents enhances its utility as a synthetic intermediate, particularly in the development of novel therapeutic agents.

The structural framework of 1-Bromo-3-(3-fluoro-4-hydroxyphenyl)propan-2-one consists of a propanone backbone with a bromine atom at the first carbon and an aromatic ring at the third carbon. This aromatic ring is substituted with a fluorine atom at the 3-position and a hydroxyl group at the 4-position, making it a versatile scaffold for further functionalization. Such structural motifs are frequently explored in drug discovery due to their ability to modulate biological targets through steric and electronic effects.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting various disease pathways. The compound 1-Bromo-3-(3-fluoro-4-hydroxyphenyl)propan-2-one has been investigated for its potential role in modulating enzymes involved in metabolic disorders and inflammatory responses. Its fluorinated aromatic component, in particular, has been shown to enhance binding affinity to certain protein targets, making it a valuable building block for structure-based drug design.

One of the most compelling aspects of 1-Bromo-3-(3-fluoro-4-hydroxyphenyl)propan-2-one is its utility as a precursor in the synthesis of more complex molecules. The bromine atom at the alpha position allows for further derivatization via cross-coupling reactions such as Suzuki or Stille couplings, enabling the introduction of diverse aryl groups. Similarly, the ketone functionality can be reduced or oxidized to yield alcohols or esters, respectively, broadening its synthetic applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to improve pharmacokinetic properties such as bioavailability and metabolic stability. The hydroxyl group in 1-Bromo-3-(3-fluoro-4-hydroxyphenyl)propan-2-one also contributes to hydrogen bonding interactions, which can be exploited to enhance binding affinity and selectivity. These features make it an attractive candidate for designing molecules with improved therapeutic profiles.

The synthesis of 1-Bromo-3-(3-fluoro-4-hydroxyphenyl)propan-2-one typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route begins with the bromination of an appropriate ketone intermediate followed by functionalization of the aromatic ring with fluorine and hydroxyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield.

The pharmacological potential of 1-Bromo-3-(3-fluoro-4-hydroxyphenyl)propan-2-one has been explored in several preclinical studies. Researchers have investigated its effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain pathways. Preliminary data suggest that derivatives of this compound exhibit inhibitory activity against these enzymes, warranting further investigation into their therapeutic efficacy.

In addition to its anti-inflammatory potential, 1-Bromo-3-(3-fluoro-4-hydroxyphenyl)propan-2-one has been examined for its role in modulating metabolic pathways associated with diabetes and obesity. The combination of bromine and fluorine substituents may influence receptor binding affinity, potentially leading to novel treatments for metabolic disorders. These findings underscore the importance of exploring structurally diverse molecules like 1-Bromo-3-(3-fluoro-4-hydroxyphenyl)propan-2-one in addressing unmet medical needs.

The chemical properties of 1-Bromo-3-(3-fluoro-4-hydroxyphenyl)propan-2-one also make it suitable for use as an intermediate in agrochemical applications. Fluorinated compounds are known for their enhanced stability against environmental degradation, which can be beneficial in developing pesticides and herbicides with prolonged activity. The bromine atom further facilitates modifications that can improve bioavailability and target specificity.

As research continues to uncover new therapeutic targets and synthetic methodologies, the significance of compounds like 1-Bromo-3-(3-fluoro-4-hydroxyphenyl)propan-2-one is expected to grow. The ability to modify its structure while retaining key functional groups provides chemists with a flexible platform for innovation. Future studies may focus on optimizing synthetic routes, exploring new derivatives, and evaluating their biological activity across a broader range of diseases.